Cas no 923800-95-7 (6-(Trifluoromethyl)sulfanyl-1H-indole-2-carboxylic Acid)

• Product Name: 6-(Trifluoromethyl)sulfanyl-1H-indole-2-carboxylic Acid
• CAS No: 923800-95-7
• MF: C₁₀H₆F₃NO₂S
• MW: 261.220351696014
• MDL: MFCD08444904
• CID: 3109532
• PubChem ID: 16228334
• Update Time: 2025-10-29

6-(Trifluoromethyl)sulfanyl-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-[(trifluoromethyl)thio]-1H-indole-2-carboxylic acid
• 6-[(trifluoromethyl)sulfanyl]-1H-indole-2-carboxylic acid
• 6-(trifluoromethylsulfanyl)-1H-indole-2-carboxylic acid
• EN300-33414
• CS-0246611
• 6-(trifluoromethylthio)-1H-indole-2-carboxylic acid
• 6-[(trifluoromethyl)sulfanyl]-1H-indole-2-carboxylicacid
• Z228588780
• 923800-95-7
• AKOS009113737
• 6-(Trifluoromethyl)sulfanyl-1H-indole-2-carboxylic Acid

• MDL： MFCD08444904
• Inchi： 1S/C10H6F3NO2S/c11-10(12,13)17-6-2-1-5-3-8(9(15)16)14-7(5)4-6/h1-4,14H,(H,15,16)
• InChI Key： WBWMLHWEQBKCFO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC2C=C(C(=O)O)NC=2C=1

Computed Properties

• Exact Mass: 261.00713409Da
• Monoisotopic Mass: 261.00713409Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 185-187 °C
• Boiling Point: 371.2±42.0 °C at 760 mmHg
• Flash Point: 178.3±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-(Trifluoromethyl)sulfanyl-1H-indole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(Trifluoromethyl)sulfanyl-1H-indole-2-carboxylic Acid

Comprehensive Overview of 6-(Trifluoromethyl)sulfanyl-1H-indole-2-carboxylic Acid (CAS No. 923800-95-7)

6-(Trifluoromethyl)sulfanyl-1H-indole-2-carboxylic Acid (CAS No. 923800-95-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative features a trifluoromethylsulfanyl group at the 6-position and a carboxylic acid moiety at the 2-position, making it a versatile intermediate for drug discovery and material science applications. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical properties in modern medicinal chemistry.

In recent years, the demand for fluorinated indole derivatives has surged due to their unique physicochemical properties. Researchers are particularly interested in CAS 923800-95-7 for its potential as a building block in the synthesis of bioactive molecules. The compound's indole core is a privileged scaffold in drug design, often found in FDA-approved drugs targeting serotonin receptors, kinases, and other therapeutic targets. The sulfanyl linker further expands its utility in click chemistry and bioconjugation strategies.

From an industrial perspective, 6-(Trifluoromethyl)sulfanyl-1H-indole-2-carboxylic Acid is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its purity (>98%) and stability under standard storage conditions make it suitable for high-throughput screening (HTS) and combinatorial chemistry. Analytical techniques like HPLC, NMR, and LC-MS are routinely employed to characterize this compound, ensuring batch-to-batch consistency for research applications.

Environmental and regulatory considerations for CAS 923800-95-7 align with green chemistry principles. Unlike some halogenated compounds, its trifluoromethyl group exhibits lower environmental persistence while maintaining desired biological activity. This balance makes it attractive for sustainable drug development programs. Recent patent literature reveals its incorporation in novel anticancer agents and antiviral compounds, particularly in protease inhibitor designs.

The compound's role in PET radiopharmaceuticals is another emerging application. The 18F-labeled analogs of 6-(Trifluoromethyl)sulfanyl-1H-indole-2-carboxylic Acid derivatives show promise in neuroimaging studies, addressing frequent search queries about diagnostic tracer molecules. Its molecular weight (265.2 g/mol) and logP value (~2.1) fall within the optimal range for blood-brain barrier penetration, a hot topic in CNS drug development forums.

Supply chain data indicates growing commercial availability of 923800-95-7 through specialty chemical vendors, with pricing reflecting its high-purity pharmaceutical-grade status. Researchers frequently search for bulk suppliers and custom synthesis options, underscoring its transition from a niche research chemical to a mainstream intermediate. Proper handling requires standard laboratory precautions, with SDS documentation emphasizing its non-hazardous nature under normal use conditions.

Future prospects for this compound include exploration in covalent drug discovery, where its sulfanyl group could serve as a warhead for targeted protein modification. Computational studies suggest favorable docking scores against several disease-relevant proteins, particularly in inflammatory pathways. These findings respond to trending searches about small molecule modulators of immune responses.

In summary, 6-(Trifluoromethyl)sulfanyl-1H-indole-2-carboxylic Acid represents a strategically important chemical entity at the intersection of fluorochemistry and heterocyclic pharmacology. Its dual functionality as both a hydrogen bond donor (via carboxylic acid) and lipophilic moiety (via trifluoromethyl) positions it as a valuable tool for addressing current challenges in rational drug design and chemical biology.